Cas no 1807539-11-2 (C18-Peg4-azide)

• Product Name: C18-Peg4-azide
• CAS No: 1807539-11-2
• MF: C₂₆H₅₃N₃O₄
• MW: 471.716727972031
• CID: 4618732
• PubChem ID: 86291505
• Update Time: 2025-05-25

C18-Peg4-azide Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxatriacontane, 1-azido-
• DTXSID401296692
• 1807539-11-2
• BP-22408
• 1-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]octadecane
• C18-PEG4-Azide
• C18-Peg4-azide

• Inchi： 1S/C26H53N3O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-30-21-23-32-25-26-33-24-22-31-20-18-28-29-27/h2-26H2,1H3
• InChI Key： ROAXENOUAALPLC-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCN=[N+]=[N-])CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 471.40360718g/mol
• Monoisotopic Mass: 471.40360718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 29
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on C18-Peg4-azide

Professional Introduction to Compound with CAS No. 1807539-11-2 and Product Name: C18-Peg4-azide

The compound with CAS No. 1807539-11-2 and the product name C18-Peg4-azide represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its versatile applications in drug development, diagnostic imaging, and therapeutic interventions. The integration of C18-Peg4-azide into various biomedical applications underscores its potential as a key intermediate in synthesizing novel therapeutic agents.

The molecular architecture of C18-Peg4-azide is meticulously designed to enhance its functionality across multiple domains. The presence of a long-chain alkyl group (C18) provides stability and solubility advantages, while the incorporation of a PEG (polyethylene glycol) moiety (Peg4) enhances biocompatibility and prolongs circulation time in biological systems. The terminal azide group offers a reactive site for further chemical modifications, making it an invaluable building block in medicinal chemistry.

Recent research has highlighted the utility of C18-Peg4-azide in the development of targeted therapeutics. Its ability to conjugate with biomolecules such as antibodies or peptides has enabled the creation of highly specific drug delivery systems. These systems are particularly effective in oncology, where precision targeting is crucial for minimizing side effects while maximizing therapeutic efficacy. The azide functionality further facilitates click chemistry reactions, allowing for rapid and efficient conjugation processes.

In the realm of diagnostic imaging, C18-Peg4-azide has been employed as a contrast agent for positron emission tomography (PET) scans. Its stable yet reactive nature allows for the facile incorporation into tracers that can selectively bind to disease markers. This application has shown promise in early-stage detection of neurological disorders, such as Alzheimer's disease, where rapid and accurate diagnosis is essential for effective treatment.

The compound's versatility extends to its role in regenerative medicine. Researchers have leveraged C18-Peg4-azide to develop scaffolds that promote cell adhesion and tissue growth. The PEG moiety acts as a hydrophilic buffer, enhancing interactions with biological matrices, while the azide group can be functionalized to introduce therapeutic payloads directly into cellular environments. This approach has shown significant potential in wound healing and tissue engineering.

Advances in synthetic methodologies have further expanded the applications of C18-Peg4-azide. Recent innovations in solid-phase synthesis have enabled high-yield production of derivatives tailored for specific biomedical needs. These advancements not only streamline the manufacturing process but also reduce costs, making such compounds more accessible for clinical trials and commercialization.

The safety profile of C18-Peg4-azide is another critical aspect that has been extensively studied. Preclinical trials have demonstrated its low immunogenicity and minimal toxicity when used within recommended dosages. This favorable safety profile is attributed to the biocompatible nature of PEG chains and the stability provided by the C18 alkyl group. However, ongoing studies continue to monitor long-term effects to ensure sustained safety across diverse applications.

Future directions in research are focused on expanding the functional capabilities of C18-Peg4-azide through innovative chemical modifications. Exploration into its use as a substrate for enzyme-mediated reactions aims to unlock new therapeutic pathways. Additionally, efforts are underway to optimize its delivery mechanisms using nanotechnology platforms, which could enhance bioavailability and therapeutic outcomes.

The integration of computational modeling into the design and optimization of C18-Peg4-azide derivatives has accelerated progress in drug discovery. Advanced algorithms predict molecular interactions with high accuracy, enabling researchers to fine-tune structures for improved efficacy. This synergy between experimental chemistry and computational biology underscores the interdisciplinary nature of modern pharmaceutical innovation.

In conclusion, C18-Peg4-azide, with its unique structural features and multifunctional capabilities, represents a cornerstone in contemporary biomedical research. Its applications span drug delivery, diagnostic imaging, regenerative medicine, and beyond, driven by ongoing advancements in synthetic chemistry and biotechnology. As research continues to uncover new possibilities, compounds like C18-Peg4-azide will undoubtedly play a pivotal role in shaping the future of healthcare.